Cas no 365428-60-0 (2-(2-Chlorophenyl)-4-(3-methylphenyl)-5-(2-methyl-4-pyridyl)-1,3-thiazole)
365428-60-0 structure
Product Name:2-(2-Chlorophenyl)-4-(3-methylphenyl)-5-(2-methyl-4-pyridyl)-1,3-thiazole
CAS No:365428-60-0
MF:C22H17ClN2S
MW:376.901782751083
CID:2824004
PubChem ID:22932791
Update Time:2025-04-21
2-(2-Chlorophenyl)-4-(3-methylphenyl)-5-(2-methyl-4-pyridyl)-1,3-thiazole Chemical and Physical Properties
Names and Identifiers
-
- DTXSID00629053
- SCHEMBL3896123
- 4-[2-(2-Chlorophenyl)-4-(3-methylphenyl)-1,3-thiazol-5-yl]-2-methylpyridine
- 2-(2-CHLOROPHENYL)-4-(3-METHYLPHENYL)-5-(2-METHYL-4-PYRIDYL)-1,3-THIAZOLE
- 365428-60-0
- 2-(2-Chlorophenyl)-4-(3-methylphenyl)-5-(2-methyl-4-pyridyl)-1,3-thiazole
-
- Inchi: 1S/C22H17ClN2S/c1-14-6-5-7-16(12-14)20-21(17-10-11-24-15(2)13-17)26-22(25-20)18-8-3-4-9-19(18)23/h3-13H,1-2H3
- InChI Key: KOOLAUCREVMWOC-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1C1=NC(C2C=CC=C(C)C=2)=C(C2C=CN=C(C)C=2)S1
Computed Properties
- Exact Mass: 376.0800974Da
- Monoisotopic Mass: 376.0800974Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 461
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.3
- Topological Polar Surface Area: 54Ų
2-(2-Chlorophenyl)-4-(3-methylphenyl)-5-(2-methyl-4-pyridyl)-1,3-thiazole Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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